Cas no 1269293-53-9 (1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde)

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde is a versatile brominated pyrazole derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group at the 5-position of the pyrazole ring, enabling further functionalization through condensation, reduction, or nucleophilic addition reactions. The 4-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex heterocyclic frameworks. This compound is particularly valued for its stability, high purity, and consistent reactivity, making it suitable for applications in medicinal chemistry, material science, and agrochemical development. Proper handling under inert conditions is recommended to preserve its integrity.
1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde structure
1269293-53-9 structure
Product Name:1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde
CAS No:1269293-53-9
MF:C10H7BrN2O
MW:251.079381227493
CID:1089248
PubChem ID:56956052
Update Time:2025-06-09

1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde
    • 2-(4-bromophenyl)pyrazole-3-carbaldehyde
    • AKOS022172634
    • 1269293-53-9
    • DTXSID80718979
    • 1H-Pyrazole-5-carboxaldehyde, 1-(4-bromophenyl)-
    • G85762
    • Inchi： 1S/C10H7BrN2O/c11-8-1-3-9(4-2-8)13-10(7-14)5-6-12-13/h1-7H
    • InChI Key： NLGXMTNUVZZUNC-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(C=O)=CC=N1

Computed Properties

  • Exact Mass: 249.97418g/mol
  • Monoisotopic Mass: 249.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.9Ų

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1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1269293-53-9)1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde
Order Number:A12134
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):309.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1269293-53-9)1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde
A12134
Purity:99%
Quantity:1g
Price ($):309.0
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